Cas no 851715-29-2 (N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

• Product Name: N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• CAS No: 851715-29-2
• MF: C₂₉H₃₁N₃O₂S
• MW: 485.640345811844
• CID: 6505115
• Update Time: 2025-05-18

N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• N-(2-(3-((2-((4-butylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, N-[2-[3-[[2-[(4-butylphenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-

• Inchi： 1S/C29H31N3O2S/c1-2-3-9-22-14-16-24(17-15-22)31-28(33)21-35-27-20-32(26-13-8-7-12-25(26)27)19-18-30-29(34)23-10-5-4-6-11-23/h4-8,10-17,20H,2-3,9,18-19,21H2,1H3,(H,30,34)(H,31,33)
• InChI Key： NHJNHUOWIPZBMN-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=C(CCCC)C=C2)=O)=C1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 765.0±60.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

Recent Advances in the Study of N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 851715-29-2)

In recent years, the compound N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 851715-29-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

One of the most notable findings in recent studies is the compound's interaction with specific biological targets. Preliminary in vitro assays have demonstrated that N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, molecular docking studies have provided insights into the binding mechanisms, highlighting the importance of the sulfanyl and carbamoylmethyl groups in mediating these interactions.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles in animal models. These findings are particularly encouraging for its potential use in oral formulations. However, challenges related to metabolism and excretion rates remain to be addressed in future studies. Researchers are also exploring the compound's safety profile, with initial toxicity studies indicating a manageable side effect profile at therapeutic doses.

In conclusion, N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 851715-29-2) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical and clinical settings. The continued exploration of this compound may pave the way for new therapeutic options in the treatment of inflammatory and related disorders.